Cas no 89659-30-3 (2,4,6-Cycloheptatrien-1-one, 2,7-dimethoxy-4-(1-methylethyl)-)

• Product Name: 2,4,6-Cycloheptatrien-1-one, 2,7-dimethoxy-4-(1-methylethyl)-
• CAS No: 89659-30-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 593144
• PubChem ID: 71325493
• Update Time: 2025-04-19

2,4,6-Cycloheptatrien-1-one, 2,7-dimethoxy-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one, 2,7-dimethoxy-4-(1-methylethyl)-
• 2,7-dimethoxy-4-propan-2-ylcyclohepta-2,4,6-trien-1-one
• 89659-30-3
• DTXSID70754821
• 2,7-Dimethoxy-4-(propan-2-yl)cyclohepta-2,4,6-trien-1-one

• Inchi： 1S/C12H16O3/c1-8(2)9-5-6-10(14-3)12(13)11(7-9)15-4/h5-8H,1-4H3
• InChI Key： JPBHGQAHCMRPCG-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=CC=C(C=1)C(C)C)OC)=O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones